Cas no 620612-19-3 (Benzoic acid, 4-fluoro-, 4-acridinylmethyl ester)

Benzoic acid, 4-fluoro-, 4-acridinylmethyl ester structure
620612-19-3 structure
Product name:Benzoic acid, 4-fluoro-, 4-acridinylmethyl ester
CAS No:620612-19-3
MF:C21H14FNO2
MW:331.339768886566
CID:1634728

Benzoic acid, 4-fluoro-, 4-acridinylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-fluoro-, 4-acridinylmethyl ester
    • Inchi: 1S/C21H14FNO2/c22-18-10-8-14(9-11-18)21(24)25-13-17-6-3-5-16-12-15-4-1-2-7-19(15)23-20(16)17/h1-12H,13H2
    • InChI Key: XXYALGVMKNSCDK-UHFFFAOYSA-N
    • SMILES: C(OCC1C2C(C=CC=1)=CC1C(=CC=CC=1)N=2)(=O)C1=CC=C(F)C=C1

Computed Properties

  • Exact Mass: 331.10092

Experimental Properties

  • Density: 1.306±0.06 g/cm3(Predicted)
  • Melting Point: 114 °C(Solv: methanol (67-56-1))
  • Boiling Point: 516.1±25.0 °C(Predicted)
  • PSA: 39.19
  • pka: 4.58±0.10(Predicted)

Recommend Articles

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd